Cas no 2825004-97-3 (3-(Morpholin-3-yl)propanenitrile hydrochloride)

• Product Name: 3-(Morpholin-3-yl)propanenitrile hydrochloride
• CAS No: 2825004-97-3
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• CID: 5960574
• PubChem ID: 165799330
• Update Time: 2025-06-12

3-(Morpholin-3-yl)propanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37459379
• 3-(morpholin-3-yl)propanenitrile hydrochloride
• 2825004-97-3
• 3-(Morpholin-3-yl)propanenitrile hydrochloride

• Inchi： 1S/C7H12N2O.ClH/c8-3-1-2-7-6-10-5-4-9-7;/h7,9H,1-2,4-6H2;1H
• InChI Key： UIZPEQADJNEWPW-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC(CCC#N)C1

Computed Properties

• Exact Mass: 176.0716407g/mol
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal halides

Additional information on 3-(Morpholin-3-yl)propanenitrile hydrochloride

3-(Morpholin-3-yl)propanenitrile Hydrochloride: A Comprehensive Overview

3-(Morpholin-3-yl)propanenitrile hydrochloride (CAS No. 2825004-97-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique morpholine and nitrile functionalities, exhibits a wide range of biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 3-(Morpholin-3-yl)propanenitrile hydrochloride.

Chemical Structure and Properties

3-(Morpholin-3-yl)propanenitrile hydrochloride is a crystalline solid with a molecular formula of C₈H₁₄N₂O·HCl and a molecular weight of 184.66 g/mol. The compound features a morpholine ring attached to a propionitrile moiety, which imparts distinct chemical and physical properties. The presence of the nitrile group contributes to the compound's reactivity and potential for forming various derivatives, while the morpholine ring provides structural flexibility and enhances solubility in polar solvents.

The hydrochloride salt form of 3-(Morpholin-3-yl)propanenitrile improves its stability and bioavailability, making it suitable for various pharmaceutical applications. The compound is stable under normal laboratory conditions but should be stored in a dry, cool place to prevent degradation.

Synthesis Methods

The synthesis of 3-(Morpholin-3-yl)propanenitrile hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-morpholinopropanal with hydroxylamine in the presence of an acid catalyst, followed by dehydration to form the nitrile. The resulting free base is then converted to the hydrochloride salt by treatment with hydrogen chloride gas or an equivalent acid solution.

An alternative approach involves the reaction of 3-bromopropanenitrile with morpholine in a suitable solvent, such as ethanol or dimethylformamide (DMF). This method provides high yields and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Biological Properties and Mechanisms of Action

3-(Morpholin-3-yl)propanenitrile hydrochloride has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate ion channels and receptors involved in various physiological processes. For instance, research has shown that this compound can act as a selective inhibitor of certain potassium channels, which are implicated in conditions such as epilepsy and cardiac arrhythmias.

In addition to its ion channel modulation properties, 3-(Morpholin-3-yl)propanenitrile hydrochloride has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD).

Clinical Applications and Research Advancements

The potential clinical applications of 3-(Morpholin-3-yl)propanenitrile hydrochloride are diverse and continue to expand with ongoing research. Preclinical studies have shown promising results in animal models of neurological disorders, cardiovascular diseases, and inflammatory conditions. For example, studies have demonstrated that this compound can reduce seizure frequency in rodent models of epilepsy by modulating potassium channel activity.

In the realm of cardiovascular health, 3-(Morpholin-3-yl)propanenitrile hydrochloride has been investigated for its ability to improve cardiac function in models of heart failure. Research has shown that it can enhance myocardial contractility and reduce oxidative stress, potentially offering a new therapeutic approach for managing heart failure.

Recent Research Highlights

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-(Morpholin-3-yl)propanenitrile hydrochloride as a lead compound for developing novel anti-inflammatory drugs. The researchers synthesized several derivatives with enhanced potency and selectivity for inhibiting TNF-α production. These findings highlight the potential for further optimization and development of this compound into effective therapeutic agents.

In another study published in the European Journal of Pharmacology, researchers investigated the neuroprotective effects of 3-(Morpholin-3-yl)propanenitrile hydrochloride. The results showed that this compound could reduce neuronal damage in models of ischemic stroke by modulating potassium channel activity and reducing oxidative stress. These findings suggest that it may have therapeutic potential for treating neurological disorders associated with ischemic injury.

Safety Considerations and Future Directions

Safety is a critical aspect when considering the clinical development of any new drug candidate. Preclinical toxicity studies have indicated that 3-(Morpholin-3-yl)propanenitrile hydrochloride strong > is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its suitability for human use.

The future direction for research on 3-(Morpholin - 3 - yl ) pro pan eni tr ile hy dro chlo ride strong > includes optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, exploring combination therapies with other drugs may provide synergistic benefits for treating complex diseases. p > p >< strong > Conclusion strong > p > p >< strong > 3 - ( Morph olin - 3 - yl ) pro pan eni tr ile hy dro chlo ride strong > ( CAS No . 2825004 - 97 - 3 ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with recent research advancements , positions it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research . As ongoing studies continue to uncover new insights into its mechanisms of action , we can anticipate exciting developments in the field that may lead to novel treatments for various medical conditions . p > article > < / response >